4-sec-butoxy-N-(sec-butyl)benzamide

• Molecular Formula: C15H23NO2
• Molecular Weight: 249.35 g/mol
• IUPAC Name: N-butan-2-yl-4-butan-2-yloxybenzamide
• InChI: InChI=1S/C15H23NO2/c1-5-11(3)16-15(17)13-7-9-14(10-8-13)18-12(4)6-2/h7-12H,5-6H2,1-4H3,(H,16,17)
• InChI Key: VMGCUMAXMPPSGD-UHFFFAOYSA-N
• SMILES: CCC(C)NC(=O)C1=CC=C(C=C1)OC(C)CC

Description

4-sec-butoxy-N-(sec-butyl)benzamide, also known as NSBB, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound has been shown to have promising effects in the treatment of various diseases, including liver cirrhosis, hypertension, and portal hypertension.

Scientific Research Applications

4-sec-butoxy-N-(sec-butyl)benzamide has been extensively studied for its potential therapeutic applications in various diseases. One of the most promising applications of 4-sec-butoxy-N-(sec-butyl)benzamide is in the treatment of liver cirrhosis. 4-sec-butoxy-N-(sec-butyl)benzamide has been shown to reduce portal pressure, which is a major contributor to the progression of liver cirrhosis. Additionally, 4-sec-butoxy-N-(sec-butyl)benzamide has been shown to improve liver function and reduce the risk of liver failure.
4-sec-butoxy-N-(sec-butyl)benzamide has also been studied for its potential use in the treatment of hypertension. 4-sec-butoxy-N-(sec-butyl)benzamide has been shown to reduce blood pressure by inhibiting the renin-angiotensin-aldosterone system, which is a key regulator of blood pressure. Furthermore, 4-sec-butoxy-N-(sec-butyl)benzamide has been shown to have a beneficial effect on heart function, making it a potentially useful treatment for heart failure.

Mechanism of Action

4-sec-butoxy-N-(sec-butyl)benzamide exerts its therapeutic effects through the inhibition of beta-adrenergic receptors. Beta-adrenergic receptors are found in various tissues, including the heart, liver, and blood vessels. By inhibiting these receptors, 4-sec-butoxy-N-(sec-butyl)benzamide reduces the activity of the sympathetic nervous system, which is responsible for the fight or flight response. This leads to a reduction in heart rate, blood pressure, and portal pressure.
Biochemical and Physiological Effects:
4-sec-butoxy-N-(sec-butyl)benzamide has been shown to have a number of biochemical and physiological effects. In addition to its effects on blood pressure and portal pressure, 4-sec-butoxy-N-(sec-butyl)benzamide has been shown to improve liver function by reducing inflammation and oxidative stress. 4-sec-butoxy-N-(sec-butyl)benzamide has also been shown to have a beneficial effect on insulin resistance, making it a potentially useful treatment for type 2 diabetes.

Advantages and Limitations for Lab Experiments

4-sec-butoxy-N-(sec-butyl)benzamide has several advantages as a research tool. It is a well-characterized compound with a known mechanism of action, making it a useful tool for studying the beta-adrenergic receptor pathway. Additionally, 4-sec-butoxy-N-(sec-butyl)benzamide is relatively easy to synthesize, making it readily available for research purposes.
However, there are also some limitations to the use of 4-sec-butoxy-N-(sec-butyl)benzamide in lab experiments. 4-sec-butoxy-N-(sec-butyl)benzamide has a relatively short half-life, which can make it difficult to maintain a consistent level of the compound in vivo. Additionally, 4-sec-butoxy-N-(sec-butyl)benzamide has a relatively low bioavailability, which can limit its effectiveness in certain applications.

Future Directions

There are several future directions for the research of 4-sec-butoxy-N-(sec-butyl)benzamide. One potential direction is the development of more potent and selective beta-adrenergic receptor inhibitors. This could lead to the development of more effective treatments for diseases such as hypertension and heart failure.
Another potential direction is the investigation of the effects of 4-sec-butoxy-N-(sec-butyl)benzamide on other pathways and systems in the body. For example, 4-sec-butoxy-N-(sec-butyl)benzamide has been shown to have a beneficial effect on insulin resistance, suggesting that it may have potential applications in the treatment of type 2 diabetes.
Finally, there is a need for further research into the optimal dosing and administration of 4-sec-butoxy-N-(sec-butyl)benzamide in various disease states. This could help to optimize the therapeutic potential of this compound and improve patient outcomes.
Conclusion:
In conclusion, 4-sec-butoxy-N-(sec-butyl)benzamide, or 4-sec-butoxy-N-(sec-butyl)benzamide, is a promising compound with potential therapeutic applications in various diseases. Its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments make it a valuable tool for scientific research. Further research into 4-sec-butoxy-N-(sec-butyl)benzamide could lead to the development of more effective treatments for a range of diseases.

Synthesis Methods

4-sec-butoxy-N-(sec-butyl)benzamide can be synthesized through a multi-step process that involves the reaction of 4-bromo-N-(sec-butyl)benzamide with sec-butyl lithium and sec-butyl bromide. The resulting compound is then reacted with sodium hydride and 4-butoxybenzoyl chloride to produce 4-sec-butoxy-N-(sec-butyl)benzamide. This synthesis method has been optimized to yield high purity and high yield of 4-sec-butoxy-N-(sec-butyl)benzamide.